Cas no 4141-12-2 (2-(3-Methylureido)benzoic acid)

2-(3-Methylureido)benzoic acid structure
4141-12-2 structure
Product Name:2-(3-Methylureido)benzoic acid
CAS No:4141-12-2
MF:C9H10N2O3
MW:194.187302112579
CID:839336
PubChem ID:14087860
Update Time:2025-04-19

2-(3-Methylureido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methylureido)benzoic acid
    • Benzoicacid,2-[[(methylamino)carbonyl]amino]-
    • 1-(2-Carboxy-phenyl)-3-methyl-harnstoff
    • 1-o-Carboxyphenyl-3-methylharnstoff
    • AGN-PC-000CXY
    • AK-95296
    • ANW-66892
    • CTK1C8990
    • N-methylcarbamoyl-anthranilic acid
    • N-Methylcarbamoyl-anthranilsaeure
    • SureCN8686791
    • 2-(3-Methyl-ureido)-benzoic acid
    • 2-(3-Methylureido)benzoicacid
    • Benzoic acid, 2-[[(methylamino)carbonyl]amino]-
    • AKOS010434304
    • 2-[(Methylcarbamoyl)amino]benzoic acid
    • 2-(methylcarbamoylamino)benzoic acid
    • DB-342416
    • BENZOICACID, 2-[[(METHYLAMINO)CARBONYL]AMINO]-
    • DTXSID10555652
    • SCHEMBL8686791
    • 4141-12-2
    • Inchi: 1S/C9H10N2O3/c1-10-9(14)11-7-5-3-2-4-6(7)8(12)13/h2-5H,1H3,(H,12,13)(H2,10,11,14)
    • InChI Key: RPQKEEOOLZWINL-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1NC(NC)=O)=O

Computed Properties

  • Exact Mass: 194.0692
  • Monoisotopic Mass: 194.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 78.43

2-(3-Methylureido)benzoic acid Pricemore >>

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